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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-(hydroxymethyl)menthol. Due to the limited availability of public research

data, this document focuses on compiling existing information and identifying knowledge gaps.

While quantitative data from experimental studies on this specific menthol derivative are

scarce, this guide presents estimated properties and contextual information based on related

compounds. There is a notable absence of detailed experimental protocols for its synthesis and

characterization, as well as a lack of data regarding its specific biological activities and

signaling pathways. This guide serves as a foundational resource and a call for further

research into this potentially valuable compound.

Introduction
Menthol, a naturally occurring cyclic monoterpene alcohol, is widely recognized for its

characteristic cooling sensation and minty aroma, leading to its extensive use in

pharmaceuticals, cosmetics, and food products. Chemical modification of the menthol scaffold

offers the potential to create novel derivatives with altered physical properties and enhanced or

new biological activities. 2-(hydroxymethyl)menthol is one such derivative, featuring a

hydroxymethyl group at the 2-position of the menthane ring. This modification is expected to

influence its polarity, solubility, and interactions with biological targets. This guide aims to
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consolidate the currently available technical information on 2-(hydroxymethyl)menthol to
support future research and development efforts.

Chemical and Physical Properties
Detailed experimental data for many of the physical properties of 2-(hydroxymethyl)menthol
are not readily available in the scientific literature. The following table summarizes the known

and estimated properties.

Property Value Source

Molecular Formula C₁₁H₂₂O₂ [1]

Molecular Weight 186.29 g/mol [2]

CAS Number 51210-01-6 [2]

Boiling Point
291.00 to 292.00 °C (at 760.00

mm Hg) (estimated)
[2]

Water Solubility
234.2 mg/L (at 25 °C)

(estimated)
[2]

logP (o/w) 2.047 (estimated) [2]

Melting Point Not available

Appearance Not available

Density Not available

Refractive Index Not available

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-(hydroxymethyl)menthol is
not described in the reviewed scientific literature. However, the synthesis of a constitutional

isomer, (–)-menthyl carbinol (1-(R)-methyl-3-(R)-hydroxymethyl-4-(S)-isopropylcyclohexane),

has been reported.[3] This synthesis involves the reaction of formaldehyde with the Grignard

reagent derived from (–)-menthyl chloride.[3]
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A general method for the hydroxymethylation of phenols involves the reaction with

formaldehyde.[4] It is plausible that a similar approach could be adapted for the

hydroxymethylation of menthol, though the specific reaction conditions, regioselectivity, and

yield for the synthesis of 2-(hydroxymethyl)menthol would need to be empirically determined.

A potential synthetic workflow could be conceptualized as follows:

Menthol

Hydroxymethylation Reaction

Formaldehyde (CH₂O)
+ Base/Acid Catalyst

2-(hydroxymethyl)menthol

Purification
(e.g., Chromatography)

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-(hydroxymethyl)menthol.

Spectral Data
No experimentally obtained NMR, IR, or Mass Spectrometry spectra for 2-
(hydroxymethyl)menthol have been identified in the public domain. Characterization of this
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compound would require the acquisition and interpretation of such data.

Biological Activity and Signaling Pathways
There is no specific information available regarding the biological activity or signaling pathways

of 2-(hydroxymethyl)menthol. The biological effects of its parent compound, menthol, are

well-documented and primarily involve the activation of the transient receptor potential

melastatin 8 (TRPM8) channel, which is responsible for its cooling sensation.[5][6] Menthol is

also known to exhibit analgesic, anti-inflammatory, and antimicrobial properties.[5][6]

Further research is necessary to determine if the addition of a hydroxymethyl group at the 2-

position alters the affinity for TRPM8 or confers novel biological activities. A hypothetical

signaling pathway, based on the known action of menthol, is presented below.

2-(hydroxymethyl)menthol

TRPM8 Channel

Activation (?)

Ca²⁺ Influx

Cellular Response
(e.g., Cooling Sensation)

Click to download full resolution via product page

Caption: Hypothetical activation of the TRPM8 channel by 2-(hydroxymethyl)menthol.

Conclusion and Future Directions
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This technical guide highlights the significant gaps in the scientific understanding of 2-
(hydroxymethyl)menthol. While basic chemical identifiers and some estimated physical

properties are known, a comprehensive characterization is lacking. The development of a

reliable synthetic protocol is the first critical step for enabling further research. Subsequent

studies should focus on the full elucidation of its physical properties, comprehensive spectral

analysis for structural confirmation, and in-depth investigation of its biological activities,

including its interaction with TRP channels and other potential cellular targets. Such research

will be invaluable for determining the potential applications of 2-(hydroxymethyl)menthol in
the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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